9-Hydroxy Estradiol 3,17-Diacetate
9-Hydroxy Estradiol 3,17-Diacetate
Brand Name:
Vulcanchem
CAS No.:
246855-56-1
VCID:
VC0049700
InChI:
InChI=1S/C22H28O5/c1-13(23)26-16-5-7-17-15(12-16)4-6-19-18-8-9-20(27-14(2)24)21(18,3)10-11-22(17,19)25/h5,7,12,18-20,25H,4,6,8-11H2,1-3H3/t18-,19-,20-,21-,22?/m0/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3(C2CCC4=C3C=CC(=C4)OC(=O)C)O)C
Molecular Formula:
C22H28O5
Molecular Weight:
372.461
9-Hydroxy Estradiol 3,17-Diacetate
CAS No.: 246855-56-1
Cat. No.: VC0049700
Molecular Formula: C22H28O5
Molecular Weight: 372.461
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 246855-56-1 |
|---|---|
| Molecular Formula | C22H28O5 |
| Molecular Weight | 372.461 |
| IUPAC Name | [(8S,13S,14S,17S)-3-acetyloxy-9-hydroxy-13-methyl-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C22H28O5/c1-13(23)26-16-5-7-17-15(12-16)4-6-19-18-8-9-20(27-14(2)24)21(18,3)10-11-22(17,19)25/h5,7,12,18-20,25H,4,6,8-11H2,1-3H3/t18-,19-,20-,21-,22?/m0/s1 |
| Standard InChI Key | JHUJKUMRFIXMEI-MMMKYPTOSA-N |
| SMILES | CC(=O)OC1CCC2C1(CCC3(C2CCC4=C3C=CC(=C4)OC(=O)C)O)C |
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